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Compound of Interest

Compound Name: Boc-N-Me-Phe DCHA

CAS No.: 40163-88-0

Cat. No.: B2460540

Get Quote

Executive Summary
N-methylated amino acids are critical building blocks in modern peptide synthesis, prized for

their ability to enhance the metabolic stability, cell permeability, and conformational rigidity of

therapeutic peptides.[1][2] Nα-(tert-Butoxycarbonyl)-Nα-methyl-L-phenylalanine (Boc-N-Me-

Phe-OH) is a key derivative used in the synthesis of numerous bioactive peptides and

pharmaceutical intermediates.[3][4] However, the free acid can be challenging to handle and

store on a large scale due to its often amorphous or oily nature. Conversion to its

dicyclohexylammonium (DCHA) salt, Boc-N-Me-Phe-DCHA, yields a stable, crystalline solid

that is easy to purify, handle, and store, making it the preferred form for industrial applications.

[5][6]

This document provides a detailed guide for the large-scale synthesis of Boc-N-Me-Phe-DCHA.

It outlines a robust, two-stage process beginning with the N-methylation of Boc-L-phenylalanine

(Boc-Phe-OH), followed by the formation and purification of the DCHA salt. The protocols

herein are designed with scalability, safety, and reproducibility in mind, addressing the specific

challenges encountered when transitioning from laboratory to production scale.
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Overall Synthesis Workflow
The manufacturing process is logically divided into two primary stages. The first is the core

chemical transformation: the methylation of the nitrogen atom of the starting material. The

second stage is the purification and stabilization of the final product via salt formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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